2-(4-Methoxyphenyl)propane-1-sulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)propane-1-sulfonamide
• InChI: InChI=1S/C10H15NO3S/c1-8(7-15(11,12)13)9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
• InChI Key: MSVMMQBKUOYJLP-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)N)C1=CC=C(C=C1)OC
• Molecular Formula: C10H15NO3S
• Molecular Weight: 229.30 g/mol

Description

2-(4-Methoxyphenyl)propane-1-sulfonamide, also known as MPS, is a sulfonamide compound that has been widely used in scientific research for its unique properties.

Mechanism of Action

2-(4-Methoxyphenyl)propane-1-sulfonamide works by binding to a specific site on the NCX protein, thereby blocking its activity. This results in an increase in intracellular calcium levels, which can have a range of downstream effects on cellular function. 2-(4-Methoxyphenyl)propane-1-sulfonamide has also been shown to interact with other ion channels and transporters, although the exact mechanisms of these interactions are still being studied.
Biochemical and Physiological Effects:
2-(4-Methoxyphenyl)propane-1-sulfonamide has a range of biochemical and physiological effects, depending on the specific ion channel or transporter it is interacting with. For example, 2-(4-Methoxyphenyl)propane-1-sulfonamide has been shown to increase the activity of TRP channels, which are involved in pain sensation and thermoregulation. It has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Methoxyphenyl)propane-1-sulfonamide in lab experiments is its selectivity for the NCX protein. This allows researchers to study the specific effects of blocking this protein, without affecting other ion channels or transporters. However, one limitation of using 2-(4-Methoxyphenyl)propane-1-sulfonamide is its relatively low potency compared to other NCX inhibitors. This can make it difficult to achieve complete block of NCX activity in some experimental systems.

Future Directions

There are several potential future directions for research on 2-(4-Methoxyphenyl)propane-1-sulfonamide. One area of interest is the development of more potent and selective NCX inhibitors, which could provide more precise tools for studying the role of this protein in cellular function. Another area of interest is the study of 2-(4-Methoxyphenyl)propane-1-sulfonamide in animal models of disease, such as cardiac arrhythmias or neurodegenerative disorders, where NCX dysfunction has been implicated. Overall, 2-(4-Methoxyphenyl)propane-1-sulfonamide has the potential to be a valuable tool for studying the function of ion channels and transporters, and for developing new therapies for a range of diseases.

Synthesis Methods

2-(4-Methoxyphenyl)propane-1-sulfonamide can be synthesized through a simple reaction between 4-methoxybenzene and propane-1-sulfonyl chloride. The reaction is typically carried out in the presence of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The resulting 2-(4-Methoxyphenyl)propane-1-sulfonamide product is a white crystalline solid that is easily purified through recrystallization.

Scientific Research Applications

2-(4-Methoxyphenyl)propane-1-sulfonamide has been widely used in scientific research as a tool to study the function of ion channels and transporters. It has been shown to selectively block the activity of the sodium-calcium exchanger (NCX), a membrane protein that plays a critical role in regulating intracellular calcium levels. 2-(4-Methoxyphenyl)propane-1-sulfonamide has also been used to study the function of other ion channels, including the transient receptor potential (TRP) channels and the voltage-gated sodium channels.